(5Z)-5-{[(1H-1,3-benzodiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one

• Molecular Formula: C11H8N4OS2
• Molecular Weight: 276.3 g/mol
• IUPAC Name: 5-(1H-benzimidazol-2-yliminomethyl)-4-hydroxy-3H-1,3-thiazole-2-thione
• InChI: InChI=1S/C11H8N4OS2/c16-9-8(18-11(17)15-9)5-12-10-13-6-3-1-2-4-7(6)14-10/h1-5,16H,(H,13,14)(H,15,17)
• InChI Key: YMRJBMXWJQDDNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)N=CC3=C(NC(=S)S3)O

Description

This compound belongs to the thiazolidinone class, characterized by a five-membered ring containing sulfur and nitrogen atoms. Thiazolidinones are widely studied for their antimicrobial, anticancer, and anti-inflammatory properties . The benzodiazolyl group in this derivative may enhance interactions with biological targets due to its electron-rich aromatic system and amino functionality, distinguishing it from simpler analogues.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-{[(1H-1,3-benzodiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one typically involves multi-step organic reactions. One common method involves the condensation of 2-aminobenzimidazole with a thiazolidinone derivative under specific conditions. The reaction is often carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The reaction mixture is heated to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis equipment can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-{[(1H-1,3-benzodiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the benzodiazole or thiazolidinone moieties.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce the corresponding amines or alcohols.

Scientific Research Applications

(5Z)-5-{[(1H-1,3-benzodiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one: has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its antimicrobial, anticancer, and anti-inflammatory properties.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (5Z)-5-{[(1H-1,3-benzodiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one involves its interaction with molecular targets such as enzymes or receptors. The compound can bind to active sites, inhibiting enzyme activity or modulating receptor function. This interaction can trigger various cellular pathways, leading to the desired biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structure is compared to key analogues in Table 1, focusing on substituent variations and their implications.

Table 1: Structural and Functional Comparison of Thiazolidinone Derivatives

Compound Name (IUPAC)	Substituent R	Key Functional Groups	Biological Activity
(5Z)-5-{[(1H-1,3-Benzodiazol-2-yl)Amino]Methylidene}-2-Sulfanylidene-1,3-Thiazolidin-4-One	Benzodiazolylamino	-NH-, aromatic bicyclic	Antimicrobial, Anticancer
(5Z)-5-(2,4-Dimethylbenzylidene)-2-Sulfanylidene-1,3-Thiazolidin-4-One	2,4-Dimethylphenyl	-CH3 (electron-donating)	Not explicitly reported
(5Z)-5-[[4-(Dimethylamino)Phenyl]Methylidene]-2-Sulfanylidene-1,3-Thiazolidin-4-One	4-(Dimethylamino)phenyl	-N(CH3)2 (electron-donating)	Antifungal, Antimicrobial
UL1: (5Z)-5-[(3,4-Dimethoxyphenyl)Methylidene]-2-Sulfanylidene-1,3-Thiazolidin-4-One	3,4-Dimethoxyphenyl	-OCH3 (electron-donating)	Not explicitly reported
(5Z)-5-[(5-Arylfuran-2-yl)Methylidene]-2-Sulfanylidene-1,3-Thiazolidin-4-One	5-Arylfuran-2-yl	Furan ring (π-conjugated)	Pending pharmacological studies

Key Observations:

• Electron-Donating vs. Electron-Withdrawing Groups: The benzodiazolylamino group combines aromaticity with a secondary amine, enabling hydrogen bonding and π-π stacking, unlike methyl or methoxy substituents . This may enhance target binding in antimicrobial or anticancer applications.
• Bulk and Solubility : Bulky substituents (e.g., 3,4-dimethoxyphenyl in UL1 ) may reduce solubility compared to the benzodiazolyl group, which balances aromatic bulk with polar NH functionality.

Biological Activity

The compound (5Z)-5-{[(1H-1,3-benzodiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one is a member of the thiazolidinone family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

\text{ 5Z 5 1H 1 3 benzodiazol 2 yl amino methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one}

This structure features a thiazolidinone core with a benzodiazole moiety that contributes to its biological properties.

Antitumor Activity

Recent studies have demonstrated that thiazolidinone derivatives exhibit significant antitumor activity. For instance, compounds similar to (5Z)-5-{[(1H-1,3-benzodiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one have been evaluated for their efficacy against various cancer cell lines. In vitro studies showed that certain derivatives inhibited cell proliferation in cancer cell lines such as Huh7 D12 and MDA-MB 231 with IC50 values in the nanomolar range (e.g., IC50 values of 0.028 μM and 0.033 μM for lead compounds) .

The biological activity of this compound is attributed to its ability to inhibit specific protein kinases involved in cancer progression. For example, it has been shown to inhibit DYRK1A, a kinase implicated in various cellular processes including cell cycle regulation and apoptosis. The inhibition of DYRK1A leads to reduced tumor growth and increased apoptosis in cancer cells .

Case Studies and Research Findings

Several studies have focused on the synthesis and biological evaluation of thiazolidinone derivatives. A systematic structure-activity relationship (SAR) study was conducted to understand how different substituents on the benzodiazole ring affect biological activity. The findings suggested that electron-donating groups enhance the inhibitory activity against DYRK1A .

Summary of Key Findings

Compound Name	IC50 (μM)	Target Kinase	Cell Lines Tested
Lead Compound 1	0.028	DYRK1A	Huh7 D12
Lead Compound 2	0.033	DYRK1A	MDA-MB 231

Q & A

Q. What is the optimal method for synthesizing (5Z)-5-{[(1H-1,3-benzodiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one?

Methodological Answer: The compound is typically synthesized via a Knoevenagel condensation between 2-thioxothiazolidin-4-one derivatives and aromatic aldehydes. For example, similar thiazolidinone compounds are prepared by refluxing 2-thioxothiazolidin-4-one with substituted benzaldehydes (e.g., 1H-1,3-benzodiazol-2-yl derivatives) in acetic acid or ethanol with a catalytic base like ammonium acetate or sodium hydroxide . Key parameters include:

• Reaction time: 6–8 hours under reflux.
• Purification: Recrystallization from ethanol or DMF-acetic acid mixtures.
• Yield optimization: Adjusting molar ratios (e.g., 1:1 aldehyde to thiazolidinone) and solvent polarity .

Q. Which spectroscopic techniques are essential for characterizing this compound?

Methodological Answer:

• 1H/13C NMR: To confirm the Z-configuration of the benzylidene group and analyze substituent effects on chemical shifts (e.g., aromatic protons at δ 7.2–8.5 ppm) .
• X-ray crystallography: Resolves stereochemistry and intramolecular hydrogen bonding (e.g., S···O interactions in the thiazolidinone ring) .
• FT-IR: Identifies key functional groups (e.g., C=O stretch at ~1700 cm⁻¹, N-H bend at ~3200 cm⁻¹) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of this compound (e.g., antimicrobial vs. anticancer efficacy)?

Methodological Answer: Contradictions often arise from substituent-dependent activity or assay variability. To address this:

• Structure-Activity Relationship (SAR) studies: Systematically vary substituents on the benzodiazolyl or thiazolidinone moieties and test against standardized cell lines (e.g., MTT assays for cytotoxicity) .
• Target validation: Use molecular docking to compare binding affinities with targets like Bcl-2 (apoptosis regulator) or DNA gyrase (antibacterial target) .
• Assay standardization: Replicate experiments under identical conditions (e.g., pH, serum concentration) to minimize variability .

Q. What experimental strategies can confirm the Z-configuration of the benzylidene group in this compound?

Methodological Answer:

• NOESY NMR: Detect spatial proximity between the benzodiazolyl NH proton and the thiazolidinone C=O group, confirming the Z-isomer .
• X-ray crystallography: Directly visualize the planar geometry of the benzylidene-thiazolidinone system .
• UV-Vis spectroscopy: Compare λmax shifts with known Z/E isomers; Z-configuration often shows bathochromic shifts due to extended conjugation .

Q. How can researchers design derivatives to improve solubility without compromising bioactivity?

Methodological Answer:

• Polar substituent introduction: Add hydroxyl (-OH) or methoxy (-OCH3) groups to the benzodiazolyl ring to enhance aqueous solubility (e.g., via hydrogen bonding) .
• Prodrug strategies: Convert the thioxo group to a sulfoxide or sulfone, which can be metabolized in vivo to the active form .
• Co-crystallization studies: Use excipients like cyclodextrins to improve bioavailability while retaining target binding .